Cas no 16807-21-9 (1,2-benzothiazole-3-carboxamide)

• Product Name: 1,2-benzothiazole-3-carboxamide
• CAS No: 16807-21-9
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• MDL: MFCD01830509
• CID: 121908
• PubChem ID: 15639470
• Update Time: 2025-04-18

1,2-benzothiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-carboxamide
• 1,2-Benzothiazole-3-carboxamide
• benzo[d]isothiazole-3-carboxamide
• A810938
• AG-E-17404
• AGN-PC-00Q1C4
• Benz[d]isothiazol-3-carbamid
• benz[d]isothiazole-3-carboxamide
• benzo[d]isothiazole-3-carboxlic acid amide
• benzo[d]isothiazole-3-carboxylic acid amide
• CTK0H2085
• SureCN1572476
• SCHEMBL1572476
• AKOS001847988
• EN300-254867
• 16807-21-9
• Z1255488848
• BAKAGHXBJJLTDB-UHFFFAOYSA-N
• 3-carbamyl-1,2-benzisothiazole
• DTXSID20576136
• F94949
• 1,2-benzothiazole-3-carboxamide

• MDL： MFCD01830509
• Inchi： 1S/C8H6N2OS/c9-8(11)7-5-3-1-2-4-6(5)12-10-7/h1-4H,(H2,9,11)
• InChI Key： BAKAGHXBJJLTDB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(N)=O)=N1

Computed Properties

• Exact Mass: 178.02018
• Monoisotopic Mass: 178.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.426
• Boiling Point: 312.7 °C at 760 mmHg
• Flash Point: 142.9 °C
• PSA: 55.98